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Compound of Interest

Compound Name:
5'-Chloro-2'-hydroxy-4'-

methylacetophenone

Cat. No.: B1361155 Get Quote

Essential Safety and Handling Guide for 5'-Chloro-
2'-hydroxy-4'-methylacetophenone
This document provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 5'-Chloro-2'-
hydroxy-4'-methylacetophenone (CAS No: 28480-70-8). The following procedures are

designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physical Properties
5'-Chloro-2'-hydroxy-4'-methylacetophenone is a solid that presents several hazards. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Ingestion and inhalation should be avoided.

Quantitative Data Summary

While specific quantitative data for 5'-Chloro-2'-hydroxy-4'-methylacetophenone is not

readily available for all parameters, the table below summarizes known values and provides

data for related compounds to offer a conservative basis for risk assessment.
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Property
Value for 5'-Chloro-2'-
hydroxy-4'-
methylacetophenone

Related Compound Data

Molecular Formula C₉H₉ClO₂ -

Molecular Weight 184.62 g/mol [1][2][3] -

Appearance
Off-white to light yellow

crystalline solid[2]
-

Melting Point 70-73 °C[3] -

Occupational Exposure Limits

(OELs)
Not established

Acetophenone (Proxy): TWA

10 ppm (ACGIH)[4] 4-

Chlorophenol (Proxy): TWA 0.5

mg/m³ (Denmark)[5]

Density Data not available
4-Chlorophenol (Proxy): 1.306

g/cm³

Vapor Pressure Data not available
4-Chlorophenol (Proxy): 1 mm

Hg at 51.8 °C

Water Solubility Data not available

2-Hydroxy-5-

methylacetophenone (Proxy):

Practically insoluble[6]

Flash Point Not applicable (for solid)[3]
4-Chlorophenol (Proxy): 121

°C[4]

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists.

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is mandatory when handling this compound. The following

equipment must be worn at all times.
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Hand Protection: Due to the compound's chlorinated aromatic ketone structure, glove

selection requires careful consideration. Nitrile gloves have poor resistance to halogenated

hydrocarbons and ketones.[7] Butyl rubber gloves are effective against ketones but not

halogenated solvents.[8] Therefore, for incidental contact, it is recommended to wear double-

layered nitrile gloves and change them immediately upon contamination. For prolonged

handling or in case of a spill, heavy-duty Viton® or laminate (e.g., Silver Shield®) gloves are

recommended. Always consult the glove manufacturer's resistance guide for specific

chemicals.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required. In addition, a face shield must be worn when there is a risk of splashes or

when handling larger quantities of the solid or its solutions.[5]

Respiratory Protection: A NIOSH-approved N95 dust mask is required when handling the

powdered form to prevent inhalation of airborne particles.[3] All weighing and transfer

operations of the solid should be performed in a certified chemical fume hood or a ventilated

balance enclosure.

Protective Clothing: A flame-resistant laboratory coat must be worn and fully buttoned. When

handling larger quantities or when there is a significant risk of spillage, a chemically resistant

apron should be worn over the lab coat. Full-length pants and closed-toe shoes are

mandatory in the laboratory.

Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the step-by-step procedure for safely preparing a solution of 5'-Chloro-
2'-hydroxy-4'-methylacetophenone from its solid form.

Objective: To prepare a solution of a specific molarity for experimental use.

Materials:

5'-Chloro-2'-hydroxy-4'-methylacetophenone

Appropriate solvent (e.g., ethanol, DMSO)
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Volumetric flask with stopper

Analytical balance

Spatula

Weighing paper or boat

Funnel

Wash bottle with solvent

Beaker

Pipettes

Procedure:

Pre-operation Safety Check:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Don all required PPE as outlined above.

Have a spill kit readily available.

Calculation:

Determine the desired concentration and volume of the solution.

Calculate the required mass of 5'-Chloro-2'-hydroxy-4'-methylacetophenone using its

molecular weight (184.62 g/mol ).

Weighing the Compound (inside a chemical fume hood or ventilated enclosure):

Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.
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Carefully use a clean spatula to transfer the calculated mass of the solid compound onto

the weighing paper. Avoid creating dust.[9]

Record the exact mass.

Dissolving the Compound:

Place a funnel into the neck of the appropriate-sized volumetric flask.

Carefully transfer the weighed solid into the flask through the funnel.[9]

Rinse the weighing paper and the funnel with a small amount of the chosen solvent to

ensure a complete quantitative transfer of the compound into the flask.[10][11]

Add the solvent to the flask until it is approximately half to two-thirds full.

Stopper the flask and gently swirl to dissolve the solid completely.[10] Do not heat unless

the procedure specifically requires it, and if so, do so with extreme caution and appropriate

equipment in the fume hood.

Final Dilution:

Once the solid is fully dissolved, carefully add more solvent until the bottom of the

meniscus reaches the calibration mark on the neck of the volumetric flask.[10] Use a

pipette for the final additions to avoid overshooting the mark.

Stopper the flask securely and invert it several times to ensure the solution is

homogeneous.[9][10]

Labeling and Storage:

Clearly label the volumetric flask with the chemical name, concentration, solvent, date of

preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal Plan
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Proper disposal of 5'-Chloro-2'-hydroxy-4'-methylacetophenone and its waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing this chemical

must be segregated from non-halogenated waste streams.[1]

Solid Waste:

Collect unused or expired solid 5'-Chloro-2'-hydroxy-4'-methylacetophenone in a

clearly labeled, sealed container.

Contaminated materials such as weighing papers, gloves, and bench paper should be

placed in a designated hazardous waste bag or container.

Liquid Waste:

Solutions containing this compound should be collected in a designated "Halogenated

Organic Waste" container.[5]

Never dispose of this chemical or its solutions down the drain.[5]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name of all constituents, and their approximate concentrations.[5]

Disposal Procedure: Follow your institution's specific guidelines for the disposal of hazardous

chemical waste. Contact your Environmental Health and Safety (EHS) department for waste

pickup and disposal procedures.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling this chemical safely.
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Safe Handling Workflow for 5'-Chloro-2'-hydroxy-4'-methylacetophenone

Preparation

Handling

Cleanup & Disposal

1. Conduct Risk Assessment

2. Don Full PPE

3. Prepare Work Area
(Fume Hood)

4. Weigh Solid Compound

5. Prepare Solution

6. Label and Store Properly

7. Decontaminate Work Area

8. Segregate Halogenated Waste

9. Doff PPE Correctly
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Emergency Response Plan

Chemical Spill Personal Exposure

Incident Occurs

Alert personnel Remove contaminated clothing

Evacuate if necessary

Use spill kit for small spills

Contact EHS for large spills

Skin: Flush with water for 15 min Eyes: Use eyewash for 15 min

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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